![molecular formula C7H8FNO B1446517 2-Fluoro-5-methoxy-3-methylpyridine CAS No. 1228898-05-2](/img/structure/B1446517.png)
2-Fluoro-5-methoxy-3-methylpyridine
Overview
Description
2-Fluoro-5-methoxy-3-methylpyridine is a chemical compound with the molecular formula C7H8FNO . It is used in various chemical reactions and has a molecular weight of 141.15 .
Molecular Structure Analysis
The InChI code for 2-Fluoro-5-methoxy-3-methylpyridine is 1S/C7H8FNO/c1-5-3-6(10-2)4-9-7(5)8/h3-4H,1-2H3 . This indicates the presence of seven carbon atoms, eight hydrogen atoms, one fluorine atom, one nitrogen atom, and one oxygen atom in the molecule.Physical And Chemical Properties Analysis
2-Fluoro-5-methoxy-3-methylpyridine is a liquid at room temperature . The storage temperature is between 2-8°C .Scientific Research Applications
Pharmacology
In pharmacology, 2-Fluoro-5-methoxy-3-methylpyridine is utilized as a building block for the synthesis of various pharmaceutical compounds. Its fluorinated pyridine core is often incorporated into molecules due to its ability to modulate biological activity and improve metabolic stability .
Material Science
This compound plays a role in material science, particularly in the development of organic electronic materials. Its electronic properties can be harnessed to create components for organic light-emitting diodes (OLEDs) and other semiconductor devices .
Chemical Synthesis
2-Fluoro-5-methoxy-3-methylpyridine: is a valuable intermediate in chemical synthesis. It is used in Suzuki-Miyaura coupling reactions, which are pivotal for creating complex organic molecules, including polymers and fine chemicals .
Biochemistry
In biochemistry, this compound is used to study enzyme interactions with substrates. The fluorine atom can act as a probe in ^19F NMR spectroscopy, providing insights into enzyme binding sites and conformational changes .
Environmental Science
Environmental scientists use 2-Fluoro-5-methoxy-3-methylpyridine to understand the environmental fate of fluorinated organic compounds. Its degradation products and interaction with environmental matrices are areas of active research .
Analytical Chemistry
Analytical chemists employ 2-Fluoro-5-methoxy-3-methylpyridine as a standard or reagent in chromatography and mass spectrometry. It helps in the quantification and identification of complex mixtures .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 2-Fluoro-5-methoxy-3-methylpyridine is involved in the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The compound’s role in this reaction is likely as a reagent, contributing to the formation of new carbon-carbon bonds .
Mode of Action
The Suzuki–Miyaura coupling reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, palladium is oxidized through its donation of electrons to form a new palladium-carbon bond . In the transmetalation step, 2-Fluoro-5-methoxy-3-methylpyridine, which is formally a nucleophilic organic group, is transferred from boron to palladium .
Biochemical Pathways
The Suzuki–Miyaura coupling reaction is a key biochemical pathway affected by 2-Fluoro-5-methoxy-3-methylpyridine . This reaction is crucial for the formation of carbon-carbon bonds, which are fundamental to organic chemistry and biochemistry . The downstream effects of this reaction include the synthesis of complex organic compounds .
Result of Action
The result of the action of 2-Fluoro-5-methoxy-3-methylpyridine in the Suzuki–Miyaura coupling reaction is the formation of new carbon-carbon bonds . This can lead to the synthesis of complex organic compounds, which can have various molecular and cellular effects depending on their specific structures and properties .
properties
IUPAC Name |
2-fluoro-5-methoxy-3-methylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNO/c1-5-3-6(10-2)4-9-7(5)8/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCDPDKIFMYOXOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1F)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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